Cas no 2649077-00-7 (methyl 4-fluoro-2-isocyanato-2-methylbutanoate)

• Product Name: methyl 4-fluoro-2-isocyanato-2-methylbutanoate
• CAS No: 2649077-00-7
• MF: C₇H₁₀FNO₃
• MW: 175.157605648041
• CID: 6041883
• PubChem ID: 165528610
• Update Time: 2025-06-08

methyl 4-fluoro-2-isocyanato-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-2-isocyanato-2-methylbutanoate
• EN300-1458793
• 2649077-00-7

• Inchi： 1S/C7H10FNO3/c1-7(3-4-8,9-5-10)6(11)12-2/h3-4H2,1-2H3
• InChI Key： ZXBSMKUUBSHLKF-UHFFFAOYSA-N
• SMILES： FCCC(C(=O)OC)(C)N=C=O

Computed Properties

• Exact Mass: 175.06447134g/mol
• Monoisotopic Mass: 175.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.7Ų

Additional information on methyl 4-fluoro-2-isocyanato-2-methylbutanoate

Methyl 4-Fluoro-2-Isocyanato-2-Methylbutanoate (CAS No. 2649077-00-7): An Overview of Its Properties and Applications

Methyl 4-fluoro-2-isocyanato-2-methylbutanoate (CAS No. 2649077-00-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its fluorinated and isocyanato functionalities, which contribute to its reactivity and versatility.

The molecular formula of methyl 4-fluoro-2-isocyanato-2-methylbutanoate is C₈H₁₁FO₂N, and it has a molecular weight of approximately 168.17 g/mol. The presence of the fluorine atom in the molecule imparts several desirable properties, such as enhanced stability, improved solubility, and increased biological activity. These attributes make it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and advanced materials.

In the context of pharmaceutical research, methyl 4-fluoro-2-isocyanato-2-methylbutanoate has been explored for its potential as a building block in the development of novel drugs. The isocyanato group can readily react with amines to form ureas, which are important functional groups in many bioactive compounds. Recent studies have shown that compounds derived from this intermediate exhibit promising pharmacological properties, such as anti-inflammatory, antiviral, and anticancer activities.

One notable application of methyl 4-fluoro-2-isocyanato-2-methylbutanoate is in the synthesis of fluorinated ureas. Fluorinated ureas have been shown to have enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. This makes them particularly useful in the development of drugs that require prolonged action or targeted delivery. For example, a study published in the Journal of Medicinal Chemistry demonstrated that a fluorinated urea derivative synthesized from this compound exhibited potent antitumor activity against various cancer cell lines.

In addition to its pharmaceutical applications, methyl 4-fluoro-2-isocyanato-2-methylbutanoate has also found use in materials science. The fluorine atom can improve the hydrophobicity and thermal stability of polymers, making them suitable for applications such as coatings, adhesives, and electronic materials. Research in this area has focused on developing new polymer architectures that incorporate this compound to enhance their performance properties.

The synthesis of methyl 4-fluoro-2-isocyanato-2-methylbutanoate typically involves several steps, including the introduction of the fluorine atom and the formation of the isocyanato group. One common synthetic route involves the reaction of 4-fluoro-2-methylbutyric acid with methyl alcohol to form the methyl ester, followed by treatment with phosgene or an equivalent reagent to introduce the isocyanato functionality. This process requires careful control of reaction conditions to ensure high yields and purity.

The safety and handling of methyl 4-fluoro-2-isocyanato-2-methylbutanoate are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, it is advisable to handle this compound with appropriate precautions due to its reactivity and potential health effects associated with exposure to isocyanates. Proper personal protective equipment (PPE) should be used, and work should be conducted in well-ventilated areas or fume hoods.

In conclusion, methyl 4-fluoro-2-isocyanato-2-methylbutanoate (CAS No. 2649077-00-7) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure, characterized by the presence of fluorine and isocyanato groups, makes it an attractive intermediate for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to explore new avenues for its use, further highlighting its importance in modern chemistry.